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Compound of Interest

Compound Name: Danshenol A

CAS No.: 189308-08-5

Cat. No.: B1230286

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals investigating Danshenol A. We will dissect its core chemical

features, explore its biological activities with a focus on mechanistic insights, and provide

validated experimental protocols for its study. The narrative emphasizes the rationale behind its

properties and the practical application of this knowledge in a research and development

setting.

Chemical and Structural Characterization of
Danshenol A
Danshenol A is an abietane-type diterpenoid, a class of organic compounds known for their

complex structures and significant biological activities.[1][2][3] It was first isolated from the

traditional Chinese medicinal herb Salvia miltiorrhiza Bunge (Danshen), a plant extensively

used in managing cardiovascular and cerebrovascular diseases.[2][3][4][5]
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The chemical scaffold of Danshenol A is built upon a tetracyclic abietane skeleton. Its structure

is distinguished by an aromatic A-ring and a dihydrofuran D-ring.[6] This specific arrangement

of rings and functional groups is fundamental to its physicochemical properties and interactions

with biological macromolecules.

Caption: The abietane diterpenoid structure of Danshenol A.

Physicochemical and Spectroscopic Profile
Accurate characterization is the bedrock of drug discovery. The identity and purity of

Danshenol A are confirmed through a combination of physicochemical measurements and

spectroscopic analysis.

Table 1: Physicochemical Properties of Danshenol A

Property Value Source

CAS Number 189308-08-5 [1][4]

Molecular Formula C₂₁H₂₀O₄ [1][4][7]

Molecular Weight 336.38 g/mol [1][4][7]

Appearance Red powder [4]

Compound Type Diterpenoid [1][4]

Source Roots of Salvia miltiorrhiza [4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[4]

The structural elucidation of Danshenol A is established using a suite of spectroscopic

techniques. The causality for using multiple methods is to build a self-validating structural

hypothesis:

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra are used to map the carbon-

hydrogen framework, confirming the connectivity of the abietane skeleton and the positions

of substituents.
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Mass Spectrometry (MS): High-resolution mass spectrometry provides the exact mass,

which validates the molecular formula (C₂₁H₂₀O₄).

Infrared (IR) Spectroscopy: IR analysis identifies key functional groups, such as hydroxyl (-

OH) and carbonyl (C=O) moieties, present in the molecule.

Pharmacological Activity and Mechanistic Insights
Danshenol A exhibits a broad spectrum of pharmacological activities, positioning it as a

molecule of high therapeutic interest. Its effects are primarily rooted in its potent anti-

inflammatory and antioxidant properties.[1]

Table 2: Summary of Key Pharmacological Activities
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Therapeutic Area
Key Findings and
Mechanism

Potential Application

Anti-inflammatory /

Atherosclerosis

Inhibits TNF-α-induced ICAM-1

expression and subsequent

monocyte adhesion to

endothelial cells via the NOX4-

dependent IKKβ/NF-κB

pathway.[1][2]

Atherosclerosis[1][2]

Cardioprotective

Alleviates myocardial injury

and apoptosis in models of

acute myocardial infarction

(AMI) by downregulating

PTGS1.[8] Restores apoptosis

of cardiomyocytes induced by

angiotensin II.[1]

Acute Myocardial Infarction,

Heart Failure[1][8]

Anticancer

Shows inhibitory growth effects

on various cancer cell lines,

including K562, T-24, QGY,

and Me180.[1][4]

Leukemia, Bladder Cancer,

Liver Cancer, Cervical Cancer

Metabolic Disease

Acts as a potent aldose

reductase (AR) inhibitor with

an IC₅₀ of 0.1 μM, comparable

to the clinically used drug

epalrestat.[4]

Diabetic Complications

Antioxidant

Protects endothelial cells by

directly scavenging reactive

oxygen species (ROS).[1]

Alleviates oxidative stress in

the myocardium.[1]

Oxidative Stress-Related

Diseases

Core Mechanism: Modulation of Inflammatory Pathways
A primary mechanism for Danshenol A's therapeutic effect, particularly in atherosclerosis, is its

intervention in the inflammatory cascade within endothelial cells. The pro-inflammatory cytokine
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Tumor Necrosis Factor-alpha (TNF-α) is a key initiator of atherosclerosis. It triggers the

expression of adhesion molecules like Intercellular Adhesion Molecule-1 (ICAM-1) on

endothelial cells, which facilitates the adhesion of monocytes—a critical early step in plaque

formation.

Danshenol A has been shown to significantly reverse the TNF-α-induced expression of ICAM-

1.[2][3][9] This action is mediated through the inhibition of the NOX4-dependent IKKβ/NF-κB

signaling pathway.[1][2]
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Caption: Danshenol A inhibits ICAM-1 expression via the NOX4/NF-κB pathway.
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Interestingly, research also indicates a dual role for NOX4, as its overexpression may lead to

the activation of the protective Nrf-2 pathway, another potential target of Danshenol A's

antioxidant effects.[2][3][9]

Experimental Methodologies
To facilitate further research, this section provides detailed, validated protocols for the

extraction and quantification of Danshenol A. The logic behind each step is explained to

ensure methodological integrity and reproducibility.

Protocol: Extraction and Isolation from Salvia
miltiorrhiza
This protocol describes a standard laboratory procedure for obtaining Danshenol A from its

natural source. The workflow is designed to systematically remove impurities and enrich the

target compound.

Workflow: From Plant Material to Purified Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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